Cas no 942069-89-8 (4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane structure
942069-89-8 structure
Product Name:4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane
CAS No:942069-89-8
MF:C21H23BO2
MW:318.217126131058
CID:2817737
PubChem ID:53425968
Update Time:2025-04-21

4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • DTXSID10699025
    • 4,4,5,5-Tetramethyl-2-[3-methyl-5-(phenylethynyl)phenyl]-1,3,2-dioxaborolane
    • 942069-89-8
    • 4,4,5,5-TETRAMETHYL-2-(3-METHYL-5-(PHENYLETHYNYL)PHENYL)-1,3,2-DIOXABOROLANE
    • 4,4,5,5-Tetramethyl-2-(3-methyl-5-(phenylethynyl)phenyl)-1,3,2-dioxaborolane
    • Inchi: 1S/C21H23BO2/c1-16-13-18(12-11-17-9-7-6-8-10-17)15-19(14-16)22-23-20(2,3)21(4,5)24-22/h6-10,13-15H,1-5H3
    • InChI Key: KZCBFLGUKQXGHW-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C#CC3C=CC=CC=3)C=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 318.1791101Da
  • Monoisotopic Mass: 318.1791101Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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